![molecular formula C17H19Cl2N3O2 B2804907 4-(2,3-dichlorobenzoyl)-N-[3-(dimethylamino)propyl]-1H-pyrrole-2-carboxamide CAS No. 477870-23-8](/img/structure/B2804907.png)
4-(2,3-dichlorobenzoyl)-N-[3-(dimethylamino)propyl]-1H-pyrrole-2-carboxamide
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Description
4-(2,3-dichlorobenzoyl)-N-[3-(dimethylamino)propyl]-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C17H19Cl2N3O2 and its molecular weight is 368.26. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Library Generation
The use of ketonic Mannich bases derived from acetylthiophene, such as "3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride," illustrates the generation of structurally diverse libraries through alkylation and ring closure reactions. This methodology enables the synthesis of a wide array of compounds, including dithiocarbamates, thioethers, and various NH-azoles, indicating the compound's relevance in facilitating the exploration of chemical space for potential pharmacological applications (G. Roman, 2013).
Material Science Applications
In the field of material science, derivatives containing similar functional groups, such as "N-[3-(dimethylamino)propyl]acrylamide," have been utilized to prepare photosensitive polyimide films. These films exhibit negative-tone behavior under near-UV irradiation, showcasing the utility of such compounds in the development of fine patterns for electronic or photonic devices (T. Fukushima, T. Oyama, M. Tomoi, 2003).
Pharmacological Research
A study on the optimization of chemical functionalities in indole-2-carboxamides for allosteric modulation of the cannabinoid receptor illustrates the potential of similar compounds in the design of new therapeutic agents. The research highlights the critical role of structural elements, such as electron-withdrawing groups and amino substituents, in modulating receptor activity, which could be relevant for the development of novel drugs (Leepakshi Khurana et al., 2014).
Properties
IUPAC Name |
4-(2,3-dichlorobenzoyl)-N-[3-(dimethylamino)propyl]-1H-pyrrole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19Cl2N3O2/c1-22(2)8-4-7-20-17(24)14-9-11(10-21-14)16(23)12-5-3-6-13(18)15(12)19/h3,5-6,9-10,21H,4,7-8H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNMLNEMTPXXWQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNC(=O)C1=CC(=CN1)C(=O)C2=C(C(=CC=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.